Cas no 88322-58-1 (4-Quinolinamine, 2-methyl-3-(2-propenyl)-)

4-Quinolinamine, 2-methyl-3-(2-propenyl)- structure
88322-58-1 structure
Product Name:4-Quinolinamine, 2-methyl-3-(2-propenyl)-
CAS No:88322-58-1
MF:C13H14N2
MW:198.263662815094
CID:637321
PubChem ID:928081
Update Time:2025-04-19

4-Quinolinamine, 2-methyl-3-(2-propenyl)- Chemical and Physical Properties

Names and Identifiers

    • 4-Quinolinamine, 2-methyl-3-(2-propenyl)-
    • 2-methyl-3-prop-2-enylquinolin-4-amine
    • 3-Allyl-2-methylquinolin-4-amine
    • DTXSID60358973
    • AKOS022645981
    • 88322-58-1
    • Inchi: 1S/C13H14N2/c1-3-6-10-9(2)15-12-8-5-4-7-11(12)13(10)14/h3-5,7-8H,1,6H2,2H3,(H2,14,15)
    • InChI Key: ZRAGHXHGPPWNSM-UHFFFAOYSA-N
    • SMILES: N1C2C=CC=CC=2C(=C(CC=C)C=1C)N

Computed Properties

  • Exact Mass: 198.115698455g/mol
  • Monoisotopic Mass: 198.115698455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 38.9Ų

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